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Compound of Interest

Compound Name: 5-Amino-2-methylpentanenitrile

Cat. No.: B088779

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 5-
Amino-2-methylpentanenitrile. Due to a scarcity of published experimental data for this
specific compound, this document primarily relies on computed properties from reputable
chemical databases. This guide also explores the general synthesis and potential biological
activities of aminonitriles as a class, offering a framework for future research and development
efforts.

Core Chemical Properties

The fundamental chemical and physical properties of 5-Amino-2-methylpentanenitrile are
summarized below. It is critical to note that most of the available data is computational and

awaits experimental verification.
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Property Value Source
Molecular Formula C6H12N2 PubChem[1]
Molecular Weight 112.17 g/mol PubChem[1]
IUPAC Name 5-amino-2-methylpentanenitrile  PubChem|[1]
CAS Number 10483-15-5 PubChem[1]
Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

XLogP3 0.3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 112.100048391 Da PubChem[1]
Topological Polar Surface Area  49.8 A2 PubChem[1]

Spectral Data

While specific, detailed spectra for 5-Amino-2-methylpentanenitrile are not readily available
in the public domain, the PubChem database indicates the existence of the following spectral
information:

o Gas Chromatography-Mass Spectrometry (GC-MS): A spectrum is referenced, suggesting its
amenability to this analytical technique.[1]

e Infrared (IR) Spectrum: A vapor phase IR spectrum is noted.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylpentanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acquisition and interpretation of experimental Nuclear Magnetic Resonance (NMR) and IR
spectra are crucial next steps for the definitive characterization of this molecule.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 5-Amino-2-
methylpentanenitrile are not currently available. However, the synthesis of a-aminonitriles is
classically achieved through the Strecker reaction.[2][3] This well-established method offers a
generalizable workflow for the preparation of aminonitriles.

General Strecker Synthesis of a-Aminonitriles

The Strecker synthesis is a three-component reaction involving an aldehyde or ketone,
ammonia, and hydrogen cyanide. The reaction proceeds via the formation of an imine
intermediate, which is then attacked by a cyanide ion to form the a-aminonitrile.
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General Workflow for Strecker Synthesis of Aminonitriles
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Caption: Generalized workflow for the synthesis of a-aminonitriles via the Strecker reaction.

Potential Biological Activities and Signaling
Pathways

Specific biological activities or signaling pathway interactions for 5-Amino-2-
methylpentanenitrile have not been reported. However, the broader class of aminonitriles has
garnered interest in the pharmaceutical and clinical sectors for their bioactive potential.[4]
Research indicates that some aminonitriles exhibit promising antimicrobial and antitumor
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activities.[2][4] These compounds are also valuable precursors in the synthesis of amino acid
analogs, which can be explored as potential antimetabolites.[5]

The mechanism of action for the observed bioactivities of aminonitriles is not fully elucidated
but is an active area of research. The presence of both an amino group and a nitrile group
provides multiple points for potential interaction with biological targets.

Logical Relationships of Aminonitrile Biological Potential
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Caption: Potential biological activities and applications of the aminonitrile chemical class.

Safety and Handling

Specific safety and handling data for 5-Amino-2-methylpentanenitrile is not available. As with
any chemical, it should be handled with care in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn. For related
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compounds, such as other aminonitriles and aminopyridines, hazards include toxicity if
swallowed or in contact with skin, and the potential for skin and eye irritation.[6][7][8][9]

Conclusion

5-Amino-2-methylpentanenitrile is a chemical entity with established computed properties but
a significant lack of experimental data. This guide summarizes the available information and
provides a framework for future investigation based on the known chemistry and biological
potential of the broader class of aminonitriles. Further research is warranted to experimentally
determine its physical and chemical properties, develop specific and efficient synthetic
protocols, and explore its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b088779#5-amino-2-methylpentanenitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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